Cas no 1806885-84-6 (Ethyl 6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate)

• Product Name: Ethyl 6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate
• CAS No: 1806885-84-6
• MF: C₁₂H₁₄ClF₂NO₃
• MW: 293.694269657135
• CID: 4897513
• Update Time: 2025-10-20

Ethyl 6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate

• Inchi： 1S/C12H14ClF2NO3/c1-3-19-10(17)5-9-8(11(14)15)4-7(6-13)16-12(9)18-2/h4,11H,3,5-6H2,1-2H3
• InChI Key： HAPVNYQLQMJQRA-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)F)=C(C(=N1)OC)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 294
• XLogP3: 2.4
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate

Ethyl 6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate (CAS No. 1806885-84-6): A Comprehensive Overview

Ethyl 6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate, identified by its CAS number 1806885-84-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of heterocyclic aromatic compounds known for their diverse biological activities and pharmaceutical applications. The unique structural features of Ethyl 6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate, particularly the presence of a chloromethyl group, a difluoromethyl group, and a methoxy group, contribute to its intriguing chemical properties and potential therapeutic benefits.

The compound's molecular structure is characterized by a pyridine core substituted with various functional groups. The chloromethyl group at the 6-position introduces reactivity that can be exploited in synthetic chemistry, enabling the formation of various derivatives through nucleophilic substitution reactions. The difluoromethyl group at the 4-position enhances the metabolic stability of the molecule, a crucial factor in drug design to prolong its half-life and improve bioavailability. Additionally, the methoxy group at the 2-position contributes to the molecule's solubility and interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Studies have demonstrated that compounds containing pyridine moieties exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The structural motifs present in Ethyl 6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate make it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its versatility in drug discovery. The presence of multiple reactive sites allows for extensive structural modifications, enabling chemists to fine-tune its properties for specific therapeutic applications. For instance, the chloromethyl group can be readily converted into other functional groups such as alcohols or amines through simple chemical transformations, opening up possibilities for designing novel analogs with enhanced pharmacological profiles.

The difluoromethyl group is particularly noteworthy due to its ability to modulate metabolic pathways and improve drug-like properties. This feature has been extensively studied in the development of antiviral and anticancer agents, where it helps to prevent rapid degradation by metabolic enzymes. The methoxy group, while less reactive than other functional groups, plays a critical role in stabilizing the molecule and enhancing its solubility in both aqueous and organic solvents.

Recent research has highlighted the potential of Ethyl 6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate as a scaffold for developing new therapeutic agents. In particular, studies have shown that derivatives of this compound exhibit significant activity against various disease-causing targets. For example, modifications to the chloromethyl group have led to compounds with potent antimicrobial properties, making them attractive candidates for treating resistant bacterial infections. Additionally, structural variations around the pyridine core have resulted in molecules with promising anticancer activity.

The synthesis of Ethyl 6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a pyridine precursor followed by functionalization at multiple positions using established synthetic methodologies. The introduction of the chloromethyl group often requires careful control of reaction conditions to avoid side products, while the subsequent addition of the difluoromethyl and methoxy groups further demonstrates the synthetic flexibility of this compound.

The pharmacokinetic properties of Ethyl 6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate are another area of active investigation. Studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. These studies have provided valuable insights into how structural modifications can influence drug disposition and efficacy. For instance, optimizing the electronic properties of the pyridine ring has been shown to enhance oral bioavailability and target specificity.

In conclusion, Ethyl 6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate (CAS No. 1806885-84-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive scaffold for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in future drug discovery efforts.